Cas no 1276024-97-5 (4-(Oxan-4-YL)benzaldehyde)

• Product Name: 4-(Oxan-4-YL)benzaldehyde
• CAS No: 1276024-97-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD24678348
• CID: 5463418
• PubChem ID: 76542528
• Update Time: 2025-06-12

4-(Oxan-4-YL)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(OXAN-4-YL)BENZALDEHYDE
• 4-(tetrahydro-2H-pyran-4-yl)benzaldehyde
• Z1511809910
• 4-(Oxan-4-YL)benzaldehyde

• MDL： MFCD24678348
• Inchi： 1S/C12H14O2/c13-9-10-1-3-11(4-2-10)12-5-7-14-8-6-12/h1-4,9,12H,5-8H2
• InChI Key： KBWACNUZFFPOKQ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC(C=O)=CC=2)CC1

Computed Properties

• Exact Mass: 190.099379685 g/mol
• Monoisotopic Mass: 190.099379685 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.24
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3

Additional information on 4-(Oxan-4-YL)benzaldehyde

Introduction to 4-(Oxan-4-YL)benzaldehyde (CAS No. 1276024-97-5)

4-(Oxan-4-YL)benzaldehyde, also known by its CAS number 1276024-97-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which consists of a benzaldehyde moiety substituted with a tetrahydro-2H-pyran (oxane) ring. The combination of these functional groups imparts a range of chemical and physical properties that make it an attractive candidate for various applications.

The chemical formula of 4-(Oxan-4-YL)benzaldehyde is C₁₁H₁₄O₂, and its molecular weight is approximately 186.22 g/mol. The compound is typically a white crystalline solid at room temperature, with a melting point ranging from 58 to 60°C. Its solubility in common organic solvents such as ethanol, methanol, and dichloromethane makes it easy to handle and process in laboratory settings.

In the realm of organic synthesis, 4-(Oxan-4-YL)benzaldehyde serves as a valuable building block for the construction of more complex molecules. The aldehyde functional group can undergo a variety of reactions, including condensation, reduction, and oxidation processes, which are crucial for the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Recent studies have highlighted its utility in the development of novel catalysts and ligands for asymmetric synthesis, where the tetrahydro-2H-pyran ring provides steric and electronic control over reaction outcomes.

In medicinal chemistry, 4-(Oxan-4-YL)benzaldehyde has shown promise as a lead compound for the development of new therapeutic agents. Its structural features make it an excellent candidate for modifying existing drugs to improve their pharmacological properties. For instance, researchers have explored its potential in the design of anti-inflammatory and anti-cancer drugs. A study published in the Journal of Medicinal Chemistry reported that derivatives of 4-(Oxan-4-YL)benzaldehyde exhibited potent inhibitory activity against specific enzymes involved in cancer cell proliferation.

The biological activity of 4-(Oxan-4-YL)benzaldehyde has also been investigated in the context of neurodegenerative diseases. Preliminary findings suggest that certain derivatives may have neuroprotective effects by modulating key signaling pathways associated with neuronal survival and function. These results open up new avenues for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In materials science, 4-(Oxan-4-YL)benzaldehyde has found applications in the synthesis of advanced polymers and coatings. The presence of the aldehyde group allows for cross-linking reactions that can enhance the mechanical strength and thermal stability of polymer materials. Additionally, the tetrahydro-2H-pyran ring can be functionalized to introduce other reactive groups, enabling the creation of multifunctional materials with tailored properties.

The environmental impact of 4-(Oxan-4-YL)benzaldehyde is another area of ongoing research. Studies have shown that it can be synthesized using green chemistry principles, minimizing the use of hazardous reagents and reducing waste generation. This aligns with the growing trend towards sustainable chemical processes and products.

In conclusion, 4-(Oxan-4-YL)benzaldehyde (CAS No. 1276024-97-5) is a multifaceted compound with a wide range of applications in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working on innovative solutions in organic synthesis, medicinal chemistry, materials science, and beyond. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.